Cas no 1487965-23-0 (2-cyanospiro[3.3]heptane-2-carboxylic acid)

• Product Name: 2-cyanospiro[3.3]heptane-2-carboxylic acid
• CAS No: 1487965-23-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD21120415
• CID: 5577915
• PubChem ID: 65009700
• Update Time: 2025-10-05

2-cyanospiro[3.3]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2-carboxylic acid, 2-cyano-
• 2-cyanospiro[3.3]heptane-2-carboxylic acid

• MDL： MFCD21120415
• Inchi： 1S/C9H11NO2/c10-6-9(7(11)12)4-8(5-9)2-1-3-8/h1-5H2,(H,11,12)
• InChI Key： BSLVGWJGGURLLP-UHFFFAOYSA-N
• SMILES： C1C2(CCC2)CC1(C#N)C(O)=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 373.0±25.0 °C(Predicted)
• pka: 2.57±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-cyanospiro[3.3]heptane-2-carboxylic acid

2-Cyanospiro[3.3]heptane-2-carboxylic Acid: A Comprehensive Overview

2-Cyanospiro[3.3]heptane-2-carboxylic acid (CAS No. 1487965-23-0) is a unique organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound, characterized by its spirocyclic structure and the presence of both cyanocarbonic and carboxylic acid functionalities, exhibits intriguing chemical properties and potential applications. Recent advancements in synthetic methodologies have enabled researchers to explore its synthesis, characterization, and functionalization in greater depth.

The spiro[3.3]heptane framework is a key structural feature of this compound, consisting of two fused six-membered rings connected through a single atom (the spiro atom). This arrangement imparts rigidity to the molecule, which is advantageous for applications requiring precise spatial control. The cyanocarbonic acid group further enhances the compound's reactivity and versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 2-cyanospiro[3.3]heptane-2-carboxylic acid as a precursor for advanced materials such as stimuli-responsive polymers and bioactive molecules. Its ability to undergo various transformations, including cyclization, cross-coupling, and polymerization, has been extensively documented in leading chemistry journals. For instance, researchers have successfully utilized this compound to synthesize novel macrocyclic structures with applications in drug delivery systems.

In terms of synthesis, the preparation of 2-cyanospiro[3.3]heptane-2-carboxylic acid typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling the production of high-purity samples suitable for both academic research and industrial applications.

The physical properties of this compound are equally noteworthy. Its melting point, solubility profile, and thermal stability have been thoroughly investigated under various conditions. These properties make it an ideal candidate for use in high-performance materials that require stability under extreme conditions.

From an environmental perspective, the synthesis and application of 2-cyanospiro[3.3]heptane-2-carboxylic acid align with current trends toward sustainable chemistry. Researchers are actively exploring green chemistry approaches to minimize waste and energy consumption during its production while maximizing its utility in eco-friendly applications.

In conclusion, 2-cyanospiro[3.3]heptane-2-carboxylic acid stands as a testament to the ingenuity of modern chemical synthesis and its potential to drive innovation across multiple disciplines. As ongoing research continues to uncover new facets of its chemistry and applications, this compound is poised to play an increasingly important role in the development of advanced materials and technologies.